Cas no 1806374-31-1 (Benzenesulfonamide, 5-fluoro-4-methyl-2-nitro-)

• Product Name: Benzenesulfonamide, 5-fluoro-4-methyl-2-nitro-
• CAS No: 1806374-31-1
• MF: C₇H₇FN₂O₄S
• MW: 234.204883813858
• MDL: MFCD28797540
• CID: 5152602
• PubChem ID: 124299564
• Update Time: 2025-09-28

Benzenesulfonamide, 5-fluoro-4-methyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 5-fluoro-4-methyl-2-nitro-

• MDL： MFCD28797540
• Inchi： 1S/C7H7FN2O4S/c1-4-2-6(10(11)12)7(3-5(4)8)15(9,13)14/h2-3H,1H3,(H2,9,13,14)
• InChI Key： DYXBGYHGMDOQLM-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(F)=C(C)C=C1[N+]([O-])=O

Additional information on Benzenesulfonamide, 5-fluoro-4-methyl-2-nitro-

Benzenesulfonamide, 5-fluoro-4-methyl-2-nitro: A Comprehensive Overview

Benzenesulfonamide, 5-fluoro-4-methyl-2-nitro (CAS No. 1806374-31-1) is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with a sulfonamide group, a fluorine atom, a methyl group, and a nitro group. The combination of these functional groups imparts distinctive chemical properties that make it a valuable compound for various applications.

The sulfonamide group in Benzenesulfonamide, 5-fluoro-4-methyl-2-nitro is known for its strong electron-withdrawing nature, which significantly influences the electronic properties of the benzene ring. This makes the compound highly reactive in certain chemical reactions, particularly those involving nucleophilic aromatic substitution. The presence of the nitro group further enhances the electron-deficiency of the benzene ring, making it even more susceptible to such reactions.

Recent studies have highlighted the potential of Benzenesulfonamide, 5-fluoro-4-methyl-2-nitro in the development of advanced materials. For instance, researchers have explored its use as a precursor in the synthesis of high-performance polymers and as an intermediate in the production of pharmaceutical compounds. The methyl group and fluorine atom in its structure contribute to its stability and solubility properties, which are crucial for these applications.

In terms of synthesis, Benzenesulfonamide, 5-fluoro-4-methyl-2-nitro can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic method depends on the specific requirements of the application and the availability of starting materials.

The environmental impact of Benzenesulfonamide, 5-fluoro-4-methyl-2-nitro has also been a topic of recent research. Studies have shown that under certain conditions, this compound can undergo biodegradation or photodegradation, reducing its persistence in the environment. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, Benzenesulfonamide, 5-fluoro-4-methyl-2-nitro (CAS No. 1806374-31-1) is a versatile compound with promising applications in multiple fields. Its unique structure and chemical properties make it an attractive candidate for further research and development.